1-azidobutan-2-ol
Overview
Description
1-Azidobutan-2-ol is a chemical compound with potential applications in various fields . It’s a type of azido alcohol, which means it contains an azido group (-N3) and a hydroxyl group (-OH) in its structure .
Synthesis Analysis
The synthesis of 1-azidobutan-2-ol could potentially involve various methods. One approach could be through the biocatalytic reductive amination process . This process involves the use of amine dehydrogenases (AmDHs) for the synthesis of hydroxylated or unfunctionalized small 2-aminoalkanes .Chemical Reactions Analysis
The chemical reactions involving 1-azidobutan-2-ol could be complex and varied, depending on the conditions and reactants involved. For instance, it might undergo nucleophilic substitution reactions or dehydration reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-azidobutan-2-ol would depend on its molecular structure. These properties could include its density, color, hardness, melting and boiling points, and electrical conductivity .Scientific Research Applications
Catalysis
1-azidobutan-2-ol can be used as a substrate in catalysis. For instance, it has been optimized for yield in reactions catalyzed by Rh@MOF-5 , a rhodium-based metal-organic framework, under specific conditions such as low catalyst loading, controlled temperature, and reaction time .
Synthesis
This compound is involved in synthetic pathways, particularly in the one-pot synthesis of azides from alcohols. It serves as an intermediate in the transformation process .
Analytical Chemistry
It has been applied in analytical methods for determining azide and cyanide in water through reactions catalyzed by halohydrin dehalogenase .
Mechanism of Action
Target of Action
1-Azidobutan-2-ol is a type of azide, which are known to be used in various chemical reactions . .
Mode of Action
Azides are generally known for their role in click chemistry, particularly in the huisgen 1,3-dipolar cycloaddition .
Biochemical Pathways
1-Azidobutan-2-ol may be involved in reactions catalyzed by halohydrin dehalogenases . These enzymes catalyze the reversible dehalogenation of vicinal haloalcohols, forming the corresponding epoxides . In the reverse reaction, other negatively charged nucleophiles such as azide are accepted to open the epoxide ring . This leads to the formation of novel C-N bonds .
Result of Action
The compound’s azide group can participate in click chemistry reactions, leading to the formation of new molecules .
Action Environment
The action, efficacy, and stability of 1-azidobutan-2-ol can be influenced by various environmental factors. For instance, the compound’s reactivity in click chemistry reactions can be affected by the presence of a catalyst, temperature, and pH . .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azidobutan-2-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Butan-2-ol", "Sodium azide", "Sulfuric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Butan-2-ol is reacted with sulfuric acid to form butan-2-ol sulfate.", "Step 2: Sodium azide is added to the butan-2-ol sulfate solution to form 1-azidobutan-2-ol.", "Step 3: The reaction mixture is then neutralized with sodium bicarbonate and the product is extracted with dichloromethane.", "Step 4: The organic layer is washed with water and dried over sodium sulfate.", "Step 5: The solvent is removed under reduced pressure to obtain the desired product, 1-azidobutan-2-ol, as a colorless liquid." ] } | |
CAS RN |
152264-24-9 |
Product Name |
1-azidobutan-2-ol |
Molecular Formula |
C4H9N3O |
Molecular Weight |
115.1 |
Purity |
95 |
Origin of Product |
United States |
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